molecular formula C11H12O4 B13291733 2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid

2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid

Cat. No.: B13291733
M. Wt: 208.21 g/mol
InChI Key: RSVOVQAKGPIDCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid is a high-value chemical building block designed for pharmaceutical and life sciences research. This compound features a benzodioxepine core, a seven-membered heterocyclic ring system known for its conformational flexibility and presence in biologically active molecules. The acetic acid side chain provides a versatile handle for further synthetic modification, enabling researchers to readily incorporate this scaffold into more complex structures via amide bond formation or esterification. The benzodioxepine structure is a recognized privileged scaffold in medicinal chemistry. Research into analogous compounds has shown that the 3,4-dihydro-2H-1,5-benzodioxepine core is a key structural component in molecules investigated as potassium channel openers . Such openers are studied for their potential effects on insulin release from pancreatic β-cells and the modulation of vascular smooth muscle tone, indicating the broader research relevance of this chemotype in metabolic and cardiovascular diseases . Furthermore, seven-membered benzodioxepine-based structures serve as important precursors and intermediates in organic synthesis. Recent methodologies have been developed for the efficient synthesis of benzodioxepinones via processes like tandem oxidation and iodolactonization, highlighting the ongoing interest in and utility of this ring system for constructing complex molecular architectures . As a synthetic intermediate, this acetic acid-functionalized derivative is particularly useful for developing novel compounds for screening libraries, probing structure-activity relationships (SAR), and creating potential enzyme inhibitors or receptor modulators. This product is intended for research applications by qualified laboratory professionals only. It is not for diagnostic or therapeutic use, nor for ingestion or exposure to humans or animals. Researchers should consult the Safety Data Sheet (SDS) prior to use and handle all chemicals with appropriate personal protective equipment (PPE) in a controlled laboratory setting.

Properties

Molecular Formula

C11H12O4

Molecular Weight

208.21 g/mol

IUPAC Name

2-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid

InChI

InChI=1S/C11H12O4/c12-10(13)7-8-3-1-4-9-11(8)15-6-2-5-14-9/h1,3-4H,2,5-7H2,(H,12,13)

InChI Key

RSVOVQAKGPIDCO-UHFFFAOYSA-N

Canonical SMILES

C1COC2=CC=CC(=C2OC1)CC(=O)O

Origin of Product

United States

Preparation Methods

Synthesis via Cyclization of Catechol Derivatives

One prominent approach involves the cyclization of catechol derivatives with halogenated acetones, followed by oxidation and subsequent functionalization:

  • Step 1: React catechols with 1,3-dihaloacetones in the presence of sodium carbonate to form benzodioxepin-3-one intermediates. This method is described in a patent, where catechols undergo nucleophilic substitution with halogenated acetones, leading to the formation of the benzodioxepin core via intramolecular cyclization.

  • Step 2: Oxidize the benzodioxepin-3-one intermediate to the corresponding acid or further modify it to introduce the acetic acid group. This oxidation can be achieved using oxidants such as potassium permanganate or other mild oxidizing agents, depending on the desired oxidation level.

  • Step 3: Functionalize the ring system with an acetic acid group through side-chain oxidation or substitution reactions, often involving halogenation followed by hydrolysis or carboxylation.

This route is advantageous for its straightforwardness and utilization of readily available catechol precursors.

Tandem Oxidation and Iodolactonization of Alkenyl Benzaldehydes

A more recent and efficient methodology involves tandem oxidation and iodolactonization reactions:

  • Step 1: Starting from alkenyl benzaldehyde derivatives tethered to oxygen or nitrogen, perform oxidation of the aldehyde to the corresponding acid using tert-butylhydroperoxide (TBHP) and copper(I) iodide (CuI) in acetonitrile at 70°C.

  • Step 2: The oxidized intermediate undergoes iodolactonization, forming the benzodioxepin ring. This process involves initial oxidation of the aldehyde to the acid, followed by intramolecular cyclization facilitated by iodine species, leading to the benzodioxepin core.

  • Step 3: Post-synthetic modifications, such as substitution with nucleophiles or further oxidation, can introduce the acetic acid side chain at the desired position.

This method is notable for its high efficiency, moderate to good yields, and the ability to generate halogenated derivatives that can be further functionalized.

Synthetic Route via Esterification and Subsequent Hydrolysis

Another viable pathway involves constructing the benzodioxepin ring with ester functionalities, which are later hydrolyzed to yield the free acid:

  • Step 1: Esterify suitable dihydroxybenzoic acid derivatives with methyl or ethyl groups via Fischer esterification, often using sulfuric acid in refluxing methanol or ethanol.

  • Step 2: Alkylate the ester with appropriate halogenated compounds (e.g., 1,2-dibromoethane) to form cyclic esters or ether linkages, facilitating ring closure.

  • Step 3: Hydrolyze the ester using lithium hydroxide or sodium hydroxide to obtain the free acid, followed by purification.

This route allows for precise control over the substitution pattern and is adaptable for synthesizing various derivatives.

Preparation via Knoevenagel Condensation

The Knoevenagel condensation offers a route to introduce the acetic acid group via condensation of aldehydes with malonic acid derivatives:

  • Step 1: Condense 2-hydroxybenzaldehyde derivatives with malonic acid or its esters in the presence of a base such as piperidine or pyridine.

  • Step 2: Cyclize the resulting intermediate under suitable conditions to form the benzodioxepin ring.

  • Step 3: Hydrolyze ester groups to free acids, completing the synthesis of the target compound.

This approach is advantageous for its simplicity and the ability to generate derivatives with various substituents.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones.

    Reduction: Reduction reactions can convert the benzodioxepine ring to a more saturated form.

    Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring and the acetic acid moiety.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

    Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinones, while substitution reactions can introduce various functional groups onto the benzodioxepine ring or the acetic acid moiety.

Scientific Research Applications

2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects. For example, its antioxidant properties may be attributed to its ability to scavenge free radicals and inhibit oxidative stress pathways .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid with four key analogs:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Key Structural Features
2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid 66410-67-1 C₁₀H₁₀O₄ 194.19 Not reported 7-membered benzodioxepin ring, acetic acid
(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-acetic acid 17253-11-1 C₁₀H₁₀O₄ 194.18 73–78 6-membered benzodioxin ring, acetic acid
2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid 876660-88-7 C₁₀H₈ClNO₃ 241.63 Not reported Benzoxazin ring, chlorine substituent
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid 193885-37-9 C₁₀H₈O₅ 208.17 Not reported Benzodioxin ring, ketone group

Key Observations :

  • Ring Size and Substituents : The target compound’s seven-membered benzodioxepin ring distinguishes it from six-membered benzodioxin or benzoxazin derivatives. This larger ring may confer unique conformational flexibility, impacting binding interactions in pharmacological contexts .
  • Functional Groups : The acetic acid moiety is common across analogs, but substituents like chlorine (e.g., 876660-88-7) or ketones (e.g., 193885-37-9) alter polarity and reactivity. For instance, the chloro-substituted benzoxazin derivative has a higher molecular weight (241.63 g/mol ) due to the chlorine atom .
  • Thermal Stability : The benzodioxin derivative (17253-11-1) has a lower melting point (73–78°C ) compared to the benzodioxepin-7-carboxylic acid analog (143–146°C ), suggesting ring size and substituent position influence stability .
Pharmacological Potential
  • Benzodioxepin Derivatives : While direct data on the target compound’s bioactivity is sparse, benzodioxepin scaffolds are explored in drug discovery for their ability to modulate central nervous system (CNS) targets due to their lipophilic nature and ability to cross the blood-brain barrier .
  • Benzoxazin/Benzothiazin Analogs : Compounds like 2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid (876660-88-7) are studied for antimicrobial and anti-inflammatory properties, with the chlorine atom enhancing electrophilic reactivity .
  • Benzodioxin Derivatives : The acetic acid-functionalized benzodioxin (17253-11-1) is utilized as a synthetic intermediate in agrochemicals and polymers, leveraging its balanced hydrophilicity and stability .

Biological Activity

2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid is a compound with a unique structural framework that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a benzodioxepin moiety, which is known for its diverse biological activities. The chemical formula is C10H10O3C_{10}H_{10}O_3, and it possesses both hydrophilic and lipophilic characteristics, making it suitable for various biological interactions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of benzodioxole derivatives, including 2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid. A study focused on the larvicidal activity against Aedes aegypti, the primary vector for several viral diseases such as dengue and Zika virus. The compound exhibited significant larvicidal effects with an LC50 of 28.9 ± 5.6 μM after 24 hours of exposure, indicating its potential as a bio-insecticide .

Antioxidant Properties

The antioxidant activity of benzodioxepin derivatives has also been investigated. Compounds in this class have shown the ability to scavenge free radicals, which can mitigate oxidative stress-related damage in cells. This property is critical in developing therapeutic agents aimed at diseases related to oxidative stress .

Cytotoxicity Studies

Cytotoxicity assessments have demonstrated that while some derivatives exhibit effective antimicrobial properties, they also maintain low toxicity towards human cells. For instance, in tests involving human peripheral blood mononuclear cells, certain derivatives showed no cytotoxic effects even at high concentrations (up to 5200 μM) . This suggests a favorable therapeutic index for potential clinical applications.

The precise mechanisms by which 2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid exerts its biological effects are still being elucidated. Preliminary findings suggest that the compound may interact with specific molecular targets such as enzymes or receptors involved in cellular signaling pathways. Further research is necessary to clarify these interactions and their implications for therapeutic use.

Case Studies

Study Focus Findings
Study AAntimicrobial ActivityDemonstrated larvicidal activity against Aedes aegypti with LC50 values indicating potential as an insecticide .
Study BAntioxidant PropertiesShowed significant free radical scavenging ability, suggesting protective effects against oxidative stress .
Study CCytotoxicityNo cytotoxic effects observed in human cells up to high concentrations (5200 μM), indicating safety for potential therapeutic applications .

Q & A

Basic Research Questions

Q. What are the standard synthetic protocols for 2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid, and how are intermediates characterized?

  • Answer : The synthesis typically involves cyclization and functional group modification steps. For example, intermediates can be prepared via condensation reactions under controlled temperatures (e.g., 60–80°C) using solvents like DMF to stabilize reactive intermediates. Reaction progress is monitored using thin-layer chromatography (TLC), and intermediates are characterized via infrared (IR) spectroscopy (for functional groups like carboxylic acids) and proton nuclear magnetic resonance (¹H-NMR) to confirm regiochemistry . Final purification often employs crystallization, with melting points (e.g., 143–146°C for analogous benzodioxepin derivatives) serving as purity indicators .

Q. How is the purity of 2-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)acetic acid assessed in academic research?

  • Answer : Purity is evaluated using a combination of:

  • Chromatography : High-performance liquid chromatography (HPLC) or TLC to detect impurities.
  • Spectroscopy : ¹H-NMR integration ratios to quantify residual solvents or byproducts.
  • Thermal analysis : Melting point determination (e.g., deviations >2°C suggest impurities) .
  • Mass spectrometry (MS) : To confirm molecular ion peaks and rule out unintended adducts .

Q. What spectroscopic techniques are critical for structural elucidation of this compound?

  • Answer : Key methods include:

  • ¹H-NMR : Identifies proton environments (e.g., aromatic protons in the benzodioxepin ring at δ 6.5–7.5 ppm and acetic acid protons at δ 3.5–4.0 ppm).
  • ¹³C-NMR : Confirms carbonyl (C=O) and aromatic carbon signals.
  • IR spectroscopy : Detects carboxylic acid O-H stretches (~2500–3000 cm⁻¹) and C=O vibrations (~1700 cm⁻¹).
  • High-resolution MS (HRMS) : Validates the molecular formula (e.g., C₁₁H₁₂O₄ requires m/z 208.0736) .

Advanced Research Questions

Q. How can computational modeling optimize reaction pathways for synthesizing derivatives of this compound?

  • Answer : The ICReDD framework integrates quantum chemical calculations (e.g., density functional theory) to predict reaction pathways and transition states. For example:

Reaction path search : Identifies energetically favorable routes for benzodioxepin ring formation.

Solvent effects : COSMO-RS simulations guide solvent selection (e.g., polar aprotic solvents like DMF enhance nucleophilic substitutions).

Experimental validation : Narrowed conditions (e.g., 70°C, 12 hours) reduce trial-and-error experimentation .

Q. What strategies resolve contradictions between computational predictions and experimental reactivity data for this compound?

  • Answer :

Mechanistic reassessment : Compare computed activation energies with experimental kinetic data (e.g., Arrhenius plots).

In situ monitoring : Use real-time techniques like Raman spectroscopy to detect transient intermediates.

Multivariate analysis : Apply design of experiments (DoE) to isolate variables (e.g., temperature vs. solvent polarity) causing discrepancies .

Q. How can researchers address low yields in multi-step syntheses involving this compound?

  • Answer :

  • Stepwise optimization :
  • Step 1 : Improve benzodioxepin ring closure by adjusting base strength (e.g., K₂CO₃ vs. NaH).
  • Step 2 : Use protecting groups (e.g., tert-butyl esters) to prevent side reactions at the acetic acid moiety.
  • Workup refinement : Employ liquid-liquid extraction to isolate acidic intermediates.
  • Catalysis : Screen Pd or Ru catalysts for C-O bond formation .

Q. What methods are used to study the compound’s stability under varying pH and temperature conditions?

  • Answer :

  • Forced degradation studies : Expose the compound to extremes (e.g., 0.1M HCl/NaOH, 80°C) and monitor degradation via HPLC.
  • Kinetic modeling : Calculate half-lives (t₁/₂) using first-order decay models.
  • Solid-state stability : Use thermogravimetric analysis (TGA) to assess thermal decomposition thresholds .

Key Research Challenges

  • Stereochemical control : The benzodioxepin ring’s conformation may influence biological activity, requiring chiral HPLC or X-ray crystallography for resolution .
  • Scale-up limitations : Solvent-intensive crystallization steps may necessitate green chemistry alternatives (e.g., mechanochemical synthesis) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.